Cas no 18354-75-1 (2-Thiophenecarboxylicacid, 4,5-bis(chloromethyl)-3-methyl-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 4,5-bis(chloromethyl)-3-methyl-, methyl ester
• CAS No: 18354-75-1
• MF: C₉H₁₀Cl₂O₂S
• MW: 253.145499706268
• CID: 122944
• PubChem ID: 53425995
• Update Time: 2025-04-18

2-Thiophenecarboxylicacid, 4,5-bis(chloromethyl)-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 4,5-bis(chloromethyl)-3-methyl-, methyl ester
• 4,5-BIS(CHLOROMETHYL)-3-METHYLTHIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• methyl 4,5-bis(chloromethyl)-3-methylthiophene-2-carboxylate
• 4,5-bis-chloromethyl-3-methyl-thiophene-2-carboxylic acid methyl ester
• 18354-75-1
• DTXSID40699038

• Inchi： 1S/C9H10Cl2O2S/c1-5-6(3-10)7(4-11)14-8(5)9(12)13-2/h3-4H2,1-2H3
• InChI Key： TVOSSQPGLCEQRX-UHFFFAOYSA-N
• SMILES： ClCC1=C(CCl)SC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 251.97800
• Monoisotopic Mass: 251.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• XLogP3: 3

Experimental Properties

• PSA: 54.54000
• LogP: 3.32070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives